Cas no 1144040-56-1 (10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride)

• Product Name: 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride
• CAS No: 1144040-56-1
• MF: C₁₈H₂₀ClN
• MW: 285.811103820801
• MDL: MFCD31560446
• CID: 4560988
• PubChem ID: 69032798
• Update Time: 2025-05-25

10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-(phenylmethyl)- hydrochloride
• 1,5-METHANO-1H-3-BENZAZEPINE, 2,3,4,5-TETRAHYDRO-3-(PHENYLMETHYL)- HCL
• 3-Benzyl-2,3,4,5-tetrahydro-1H-1,5-methanobenzo[d]azepine hydrochloride
• 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride
• 1,5-Methano-1H-3-benzazepine, 2,3,4,5-tetrahydro-3-(phenylmethyl)-hydrochloride
• CS-B1412
• 10-benzyl-10-azatricyclo[6.3.1.0?,?]dodeca-2,4,6-triene hydrochloride
• AKOS037650738
• 1144040-56-1
• CS-15241
• 1,5-METHANO-1H-3-BENZAZEPINE,2,3,4,5-TETRAHYDRO-3-(PHENYLMETHYL)-HCL
• SCHEMBL4410761

• MDL： MFCD31560446
• Inchi： 1S/C18H19N.ClH/c1-2-6-14(7-3-1)11-19-12-15-10-16(13-19)18-9-5-4-8-17(15)18;/h1-9,15-16H,10-13H2;1H
• InChI Key： RORPISXZYQUJNT-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CC2C3C=CC=CC=3C(C1)C2

Computed Properties

• Exact Mass: 285.1284273g/mol
• Monoisotopic Mass: 285.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Additional information on 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride

Recent Advances in the Study of 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride (CAS: 1144040-56-1)

The compound 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride (CAS: 1144040-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics. Its tricyclic structure, featuring a benzyl-substituted azatricyclic core, has been shown to interact with specific biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. These interactions suggest potential applications in the treatment of neurological disorders and other conditions.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, which is critical for further preclinical and clinical evaluations. The hydrochloride salt form (CAS: 1144040-56-1) has been particularly favored due to its improved solubility and stability, making it more suitable for pharmaceutical formulations.

Pharmacological evaluations have revealed that 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride exhibits notable activity in modulating specific receptor systems. For instance, it has been shown to act as a partial agonist at serotonin receptors, which could have implications for the treatment of mood disorders. Additionally, preliminary in vitro and in vivo studies suggest that the compound may possess neuroprotective properties, further expanding its potential therapeutic scope.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles and enhance the compound's drug-like properties.

In conclusion, 10-Benzyl-10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-triene;hydrochloride (CAS: 1144040-56-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological profile make it a valuable candidate for further investigation. Continued research efforts are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.